Cas no 114414-17-4 (2-Amino-4-bromopyridin-3-ol hydrobromide)

2-Amino-4-bromopyridin-3-ol hydrobromide is a brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. The compound features both amino and hydroxyl functional groups, enhancing its reactivity as a versatile intermediate for heterocyclic compound formation. Its hydrobromide salt form improves stability and solubility, facilitating handling in synthetic applications. The bromine substituent enables further functionalization via cross-coupling reactions, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its structural adaptability. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-Amino-4-bromopyridin-3-ol hydrobromide structure
114414-17-4 structure
Product Name:2-Amino-4-bromopyridin-3-ol hydrobromide
CAS No:114414-17-4
MF:C5H6Br2N2O
MW:269.921939373016
MDL:MFCD09842810
CID:135212
PubChem ID:44558101
Update Time:2025-10-30

2-Amino-4-bromopyridin-3-ol hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-bromopyridin-3-ol hydrobromide
    • 2-AMINO-3-HYDROXY-4-BROMOPYRIDINE HBR
    • 3-Pyridinol, 2-amino-4-bromo-, hydrobromide (1:1)
    • 2-Amino-4-bromo-3-hydroxypyridine hydrobromide
    • 2-Amino-4-Bromo-3-Pyridinol Hydrobromide
    • 2-amino-4-bromohydroxopyridinum bromide
    • 2-AMino-3-hydroxy-4-broMopydine HBr
    • 2-Amino-4-bromo-3-hydroxypyridine hbr
    • 2-Amino-4-bromo-3-pyridinol monohydrobromide
    • 2-AMINO-3-HYDROXY-4-BROMOPYRIDINE HYDROBROMIDE
    • 2-Amino-4-bromopyridin-3-olhydrobromide
    • 2-amino-4-bromopyridin-3-ol;hydrobromide
    • 2-Amino-4-bromopyridin-3-ol--hydrogen bromide (1/1)
    • CS-0132922
    • RB1100
    • 2-amino-4-bromopyridin-3-ol HBr salt
    • FT-0657019
    • 114414-17-4
    • MFCD09842810
    • A803181
    • 3-Pyridinol, 2-amino-4-bromo-, monohydrobromide
    • DTXSID90659344
    • AM85486
    • SCHEMBL20568119
    • 2-Amino-4-bromo-3-pyridinol hydrobromide (1:1)
    • 2-Amino-4-bromopyridin-3-ol HBr
    • AS-54405
    • AKOS015834098
    • DB-060608
    • MDL: MFCD09842810
    • Inchi: 1S/C5H5BrN2O.BrH/c6-3-1-2-8-5(7)4(3)9;/h1-2,9H,(H2,7,8);1H
    • InChI Key: AZDPXMBYUFHXAN-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1O)N.Br

Computed Properties

  • Exact Mass: 267.88500
  • Monoisotopic Mass: 267.885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1A^2

Experimental Properties

  • PSA: 59.14000
  • LogP: 2.67120

2-Amino-4-bromopyridin-3-ol hydrobromide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Amino-4-bromopyridin-3-ol hydrobromide

Comprehensive Overview of 2-Amino-4-bromopyridin-3-ol hydrobromide (CAS No. 114414-17-4)

2-Amino-4-bromopyridin-3-ol hydrobromide is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its CAS number, 114414-17-4, uniquely identifies it in global chemical databases. This compound belongs to the pyridine derivative family, known for their versatile roles in drug discovery and material science. Researchers frequently explore its properties due to its potential in synthesizing bioactive molecules and advanced materials.

The molecular structure of 2-Amino-4-bromopyridin-3-ol hydrobromide features a pyridine ring substituted with amino, bromo, and hydroxyl groups, enhanced by a hydrobromide salt form. This configuration contributes to its stability and solubility, making it valuable in organic synthesis and medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In the context of current trends, 2-Amino-4-bromopyridin-3-ol hydrobromide garners attention for its role in green chemistry initiatives. As industries prioritize sustainable practices, this compound's efficiency in catalytic reactions and minimal waste generation positions it as an eco-friendly option. Searches for "sustainable chemical synthesis" and "pyridine derivatives in drug design" often lead to discussions involving this molecule.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-Amino-4-bromopyridin-3-ol hydrobromide. These methods ensure purity and verify structural integrity, critical for applications in high-throughput screening and preclinical research. The compound's spectral data is extensively documented, aiding reproducibility in scientific studies.

From a commercial perspective, CAS 114414-17-4 is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability fluctuate based on demand from pharmaceutical intermediates and agrochemical research sectors. FAQs like "where to buy 2-Amino-4-bromopyridin-3-ol hydrobromide" or "technical specifications of CAS 114414-17-4" reflect end-user interests in procurement and application guidelines.

Future prospects for 2-Amino-4-bromopyridin-3-ol hydrobromide include explorations in nanotechnology and bioconjugation. Its functional groups enable covalent bonding with biomolecules, opening avenues in diagnostic imaging and targeted drug delivery. Such innovations align with the surge in searches for "next-generation chemical tools" and "multifunctional scaffolds."

In summary, 2-Amino-4-bromopyridin-3-ol hydrobromide (CAS 114414-17-4) exemplifies the intersection of traditional chemistry and modern scientific needs. Its adaptability across disciplines ensures continued relevance, while its well-documented properties support safe and effective use in diverse research settings.

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